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Compound of Interest

Compound Name: CCT365623

Cat. No.: B606556 Get Quote

Application Notes and Protocols for CCT365623
For Researchers, Scientists, and Drug Development Professionals

Abstract
CCT365623 is a potent and orally active inhibitor of lysyl oxidase (LOX) and lysyl oxidase-like 2

(LOXL2), enzymes critically involved in extracellular matrix remodeling.[1] Dysregulation of

LOX activity is implicated in various pathologies, including cancer progression and metastasis.

CCT365623 exerts its anti-tumor effects by disrupting the retention of the Epidermal Growth

Factor Receptor (EGFR) at the cell surface, subsequently attenuating downstream signaling

pathways such as AKT phosphorylation.[2][3][4] This document provides detailed protocols for

the preparation of CCT365623 stock solutions using Dimethyl Sulfoxide (DMSO) and outlines a

general experimental workflow for its application in cell-based assays.

Physicochemical Properties and Storage
Recommendations
A summary of the key physicochemical properties of CCT365623 is presented in Table 1.

Adherence to the recommended storage conditions is crucial to maintain the stability and

activity of the compound.

Table 1: Physicochemical Properties of CCT365623
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Property Value Reference

Molecular Formula C₁₈H₁₇NO₄S₃ [2][5]

Molecular Weight 407.5 g/mol [2][5]

Solubility Soluble in DMSO [3][5]

Purity >98% [5]

Appearance Solid powder [3]

Table 2: Storage Conditions for CCT365623

Format
Short-term Storage
(days to weeks)

Long-term Storage
(months to years)

Reference

Solid Powder 0 - 4°C (dry and dark) -20°C (dry and dark) [3]

DMSO Stock Solution 0 - 4°C -20°C or -80°C [6][7]

Note: For DMSO stock solutions, storage at -80°C is recommended for extended periods (up to

6 months) to minimize degradation.[6] Avoid repeated freeze-thaw cycles.[6]

Signaling Pathway of CCT365623 Inhibition
CCT365623 primarily targets lysyl oxidase (LOX), an enzyme that remodels the tumor

microenvironment. LOX activity leads to the suppression of TGFβ1 signaling, which in turn

increases the expression of Matrilin-2 (MATN2). MATN2 traps EGFR at the cell surface,

enhancing its activation by ligands like EGF. By inhibiting LOX, CCT365623 disrupts this

cascade, leading to reduced EGFR surface retention and subsequent inhibition of downstream

pro-survival pathways like PI3K/AKT.
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Preparation

Experiment

Analysis

1. Cell Culture
(e.g., MDA-MB-231)

3. Seed Cells in Plates

2. Prepare CCT365623
Stock Solution (10 mM)

4. Treat Cells with CCT365623
(e.g., 0-40 µM)

5. Stimulate with EGF
(Optional)

6. Cell Lysis

7. Western Blot for:
- pEGFR
- EGFR
- pAKT
- AKT

8. Data Analysis &
Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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